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Compound of Interest

Compound Name:
1,1-

Bis(hydroxymethyl)cyclopropane

Cat. No.: B119854 Get Quote

Technical Support Center: 1,1-
Bis(hydroxymethyl)cyclopropane
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe handling and storage of 1,1-
Bis(hydroxymethyl)cyclopropane.

Frequently Asked Questions (FAQs)
Q1: What is the recommended procedure for handling 1,1-Bis(hydroxymethyl)cyclopropane
upon receipt?

A1: Upon receiving 1,1-Bis(hydroxymethyl)cyclopropane, inspect the container for any signs

of damage or leakage. It is crucial to handle the compound in a well-ventilated area, preferably

within a chemical fume hood.[1][2] Always wear appropriate personal protective equipment

(PPE), including safety goggles with side shields (or a face shield), chemical-resistant gloves,

and a lab coat.[3] Avoid direct contact with skin and eyes.[1] Before use, ensure that an

eyewash station and safety shower are readily accessible.[2]

Q2: What are the optimal storage conditions for 1,1-Bis(hydroxymethyl)cyclopropane?

A2: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1]

[2][3] Several suppliers recommend storage at room temperature.[4][5] Keep it away from
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incompatible materials, most notably strong oxidizing agents.[2]

Q3: What are the primary hazards associated with 1,1-Bis(hydroxymethyl)cyclopropane?

A3: The primary hazard identified for 1,1-Bis(hydroxymethyl)cyclopropane is that it causes

serious eye irritation.[3][6] It is essential to wear eye protection when handling this chemical.[3]

Although the toxicological properties have not been fully investigated, it is advisable to avoid

ingestion and inhalation.[2][3]

Q4: What should I do in case of accidental exposure to 1,1-
Bis(hydroxymethyl)cyclopropane?

A4:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. If eye irritation persists, seek medical advice/attention.[2][3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, consult a physician.[2]

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. If symptoms occur, seek medical attention.[2]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention if you feel unwell.[2]

Q5: What materials are incompatible with 1,1-Bis(hydroxymethyl)cyclopropane?

A5: You should avoid contact with strong oxidizing agents, as these are listed as incompatible

materials.[2] Reactions with such substances could potentially lead to hazardous conditions.
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Issue Possible Cause(s) Recommended Action(s)

The compound appears

discolored or has developed

impurities.

- Exposure to air or light over

time.- Contamination.-

Reaction with incompatible

materials.

- Ensure the container has

been kept tightly sealed and

stored away from light.- Verify

that only clean labware has

been used for handling.-

Confirm that the compound

has not come into contact with

strong oxidizing agents.[2]- If

purity is critical for your

experiment, consider re-

purifying the material or using

a fresh batch.

Crystals have formed in the

liquid.

- The compound may have a

melting point near ambient

temperature, or it may have

been stored at a lower than

recommended temperature.

- Gently warm the container in

a water bath to redissolve the

crystals. Do not use a direct

heat source.- Ensure the

storage area maintains a

consistent room temperature.

An experiment involving 1,1-

Bis(hydroxymethyl)cyclopropa

ne is giving unexpected

results.

- Degradation of the

compound.- Incorrect

concentration.- Presence of

contaminants.

- Use a fresh vial of the

compound to rule out

degradation.- Re-verify all

calculations and

measurements for the

preparation of your solutions.-

Analyze a sample of the

compound (e.g., by NMR or

GC-MS) to confirm its identity

and purity.

Quantitative Data Summary
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Property Value Reference(s)

Molecular Formula C₅H₁₀O₂ [1][4]

Molecular Weight 102.13 g/mol [6]

Appearance Liquid [1][5]

Boiling Point 235-236 °C [7]

Density 1.065 g/mL at 25 °C [7]

Flash Point >110 °C (>230 °F) - closed cup [5]

Refractive Index n20/D 1.4700 [7]

Storage Temperature Room Temperature [4][5]

Experimental Protocols
While specific experimental protocols are highly dependent on the research application, the

following outlines a general methodology for preparing a stock solution of 1,1-
Bis(hydroxymethyl)cyclopropane.

Objective: To prepare a 100 mM stock solution of 1,1-Bis(hydroxymethyl)cyclopropane in a

suitable solvent.

Materials:

1,1-Bis(hydroxymethyl)cyclopropane

Anhydrous Dimethyl Sulfoxide (DMSO) or another appropriate solvent

Volumetric flask

Analytical balance

Pipettes

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Methodology:

Preparation: Conduct all operations in a chemical fume hood.

Weighing: Accurately weigh the required amount of 1,1-Bis(hydroxymethyl)cyclopropane.

For example, to prepare 10 mL of a 100 mM solution, you would need:

102.13 g/mol * 0.1 mol/L * 0.010 L = 0.10213 g

Dissolution: Transfer the weighed compound to a clean, dry volumetric flask.

Solvent Addition: Add a portion of the solvent (e.g., 5-7 mL of DMSO for a 10 mL final

volume) to the flask.

Mixing: Gently swirl the flask to dissolve the compound completely. If necessary, use a vortex

mixer at a low setting.

Final Volume Adjustment: Once the solid is fully dissolved, add more solvent to bring the

total volume to the calibration mark on the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the solution to a clearly labeled storage vial and store it under the

recommended conditions (cool, dry, and protected from light).
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Caption: Workflow for handling and storage of 1,1-Bis(hydroxymethyl)cyclopropane.
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1,1-Bis(hydroxymethyl)cyclopropane
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Caption: Chemical incompatibility of 1,1-Bis(hydroxymethyl)cyclopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bis-hydroxymethyl-cyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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